Cas no 135641-70-2 (Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 135641-70-2
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD11855890
• CID: 857866
• PubChem ID: 46739228
• Update Time: 2025-11-02

Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• 3-p-chlorophenyl-4-methoxycarbonyl-1H-pyrazole
• AK108014
• ANW-42582
• B-2537
• CTK8B3481
• I14-31282
• KB-53991
• METHYL3-(4-CHLOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
• CS-0212035
• Methyl5-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
• 135641-70-2
• AKOS015910122
• METHYL 3-(4-CHLOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
• BS-23629
• MFCD11855890
• DTXSID10674852
• E85896

• MDL： MFCD11855890
• Inchi： 1S/C11H9ClN2O2/c1-16-11(15)9-6-13-14-10(9)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,13,14)
• InChI Key： BBVYBWZSDIZSCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)OC)C=NN1

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 445.1±35.0 °C at 760 mmHg
• Flash Point: 223.0±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate

Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 135641-70-2): A Versatile Pyrazole Derivative with Broad Applications

Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 135641-70-2) is an important organic compound belonging to the pyrazole family. This chlorophenyl-substituted pyrazole derivative has gained significant attention in recent years due to its unique chemical structure and wide range of potential applications in various fields, including pharmaceuticals, agrochemicals, and material science.

The molecular structure of Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate features a pyrazole core substituted with a 4-chlorophenyl group at the 3(5) position and a methoxycarbonyl group at the 4-position. This specific arrangement of functional groups contributes to its interesting chemical properties and reactivity patterns, making it a valuable building block in organic synthesis.

In pharmaceutical research, pyrazole carboxylate derivatives like 135641-70-2 have shown promising biological activities. Recent studies have explored their potential as anti-inflammatory agents, with researchers investigating how the 4-chlorophenyl substitution might enhance binding affinity to specific biological targets. The compound's structural features make it particularly interesting for drug discovery programs focusing on enzyme inhibition.

The agrochemical industry has also shown interest in Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate as a potential intermediate for crop protection agents. The presence of both the chlorophenyl group and pyrazole ring in its structure suggests possible applications in developing new generation pesticides with improved efficacy and environmental profiles.

From a synthetic chemistry perspective, CAS 135641-70-2 serves as a versatile intermediate. Its reactive sites allow for various chemical transformations, enabling the creation of more complex molecular architectures. Recent publications have highlighted its use in multicomponent reactions and as a precursor for heterocyclic compounds with potential optoelectronic applications.

The growing interest in pyrazole-based compounds in material science has further expanded the potential applications of Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate. Researchers are investigating its incorporation into organic semiconductors and luminescent materials, where the conjugated system of the pyrazole ring combined with the electron-withdrawing carboxylate group may offer interesting electronic properties.

Quality control of 135641-70-2 typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with high purity levels (>98%) when properly synthesized and purified. Storage recommendations usually suggest keeping it in a cool, dry place away from direct sunlight to maintain stability.

Recent advancements in green chemistry have led to improved synthetic routes for Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate, focusing on reduced solvent usage and energy consumption. These developments align with current industry trends toward more sustainable chemical production methods while maintaining high yields and purity.

The global market for pyrazole derivatives including CAS 135641-70-2 has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical sectors. Market analysts note particular interest in Asia-Pacific regions, where research and production capabilities for such specialty chemicals have expanded significantly in recent years.

Safety considerations for handling Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this material, especially in powder form.

Future research directions for 135641-70-2 may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural versatility offers numerous possibilities for modification and application in cutting-edge technologies.

For researchers and industry professionals seeking information about Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate, key questions often revolve around its synthetic procedures, spectroscopic characterization data, and potential applications in specific research areas. These information needs reflect the compound's growing importance in various scientific disciplines.

In conclusion, Methyl 3(5)-(4-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 135641-70-2) represents an interesting and valuable chemical entity with diverse potential applications. Its unique combination of structural features continues to attract research attention across multiple disciplines, making it a compound worth watching in the coming years as new applications and derivatives are developed.